Cas no 1432677-70-7 (Methyl 2-amino-5-methoxypentanoate hydrochloride)

• Product Name: Methyl 2-amino-5-methoxypentanoate hydrochloride
• CAS No: 1432677-70-7
• MF: C₇H₁₆ClNO₃
• MW: 197.659841537476
• CID: 5170162
• PubChem ID: 71758104
• Update Time: 2025-07-18

Methyl 2-amino-5-methoxypentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-methoxypentanoate hydrochloride

• Inchi： 1S/C7H15NO3.ClH/c1-10-5-3-4-6(8)7(9)11-2;/h6H,3-5,8H2,1-2H3;1H
• InChI Key： GIUAWZWTPVFTLT-UHFFFAOYSA-N
• SMILES： C(N)(C(=O)OC)CCCOC.Cl

Additional information on Methyl 2-amino-5-methoxypentanoate hydrochloride

Recent Advances in the Application of Methyl 2-amino-5-methoxypentanoate Hydrochloride (CAS: 1432677-70-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-5-methoxypentanoate hydrochloride (CAS: 1432677-70-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. The growing body of research underscores the importance of this compound in advancing our understanding of molecular interactions and therapeutic mechanisms.

One of the key areas of research involving Methyl 2-amino-5-methoxypentanoate hydrochloride is its role in the synthesis of peptide-based drugs. The compound's amino and methoxy functional groups make it an ideal building block for the construction of modified peptides with enhanced stability and bioavailability. Recent publications have demonstrated its utility in the development of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C. Additionally, its application in the synthesis of small molecule inhibitors targeting specific enzymes has shown promising results in preclinical studies.

In the context of oncology, Methyl 2-amino-5-methoxypentanoate hydrochloride has been investigated for its potential to modulate key signaling pathways involved in cancer progression. Researchers have utilized this compound to develop analogs that selectively inhibit kinases and other enzymes implicated in tumor growth and metastasis. A recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of kinase inhibitors derived from this compound, exhibiting potent anti-proliferative activity against various cancer cell lines. These findings open new avenues for the development of targeted cancer therapies with improved efficacy and reduced side effects.

Beyond its applications in drug synthesis, Methyl 2-amino-5-methoxypentanoate hydrochloride has also been explored as a tool in chemical biology. Its ability to serve as a precursor for fluorescent probes and other molecular tools has facilitated the study of biological processes at the molecular level. For instance, researchers have employed derivatives of this compound to label and track specific proteins in live cells, providing valuable insights into cellular dynamics and protein-protein interactions. Such applications underscore the compound's versatility and its potential to contribute to both basic and applied research.

In conclusion, the ongoing research on Methyl 2-amino-5-methoxypentanoate hydrochloride (CAS: 1432677-70-7) highlights its multifaceted role in chemical biology and pharmaceutical sciences. From its use as a building block in drug synthesis to its applications in molecular imaging and targeted therapy, this compound continues to be a valuable asset in the quest for innovative therapeutic solutions. Future studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for new breakthroughs in medicine and biotechnology.